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Compound of Interest

Compound Name: Cy7.5-COOH TEA

Cat. No.: B15598406

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molar extinction coefficient of

Cy7.5-COOH TEA, a near-infrared (NIR) fluorescent dye crucial for various applications in

research and drug development. This document details the quantitative spectroscopic

properties, experimental protocols for its determination, and the logical workflow involved.

Core Spectroscopic Properties
Cy7.5-COOH TEA is a cyanine dye valued for its fluorescence in the NIR spectrum, which

allows for deep tissue penetration and minimal autofluorescence in biological imaging. The

triethylammonium (TEA) salt form of the carboxylic acid derivative enhances its solubility in

organic solvents commonly used for bioconjugation. While the TEA counter-ion primarily

improves handling and solubility, the core spectral properties are dictated by the Cy7.5

chromophore.

Quantitative Data Summary
The molar extinction coefficient is a critical parameter for determining the concentration of the

dye in solution using the Beer-Lambert law (A = εcl). The following table summarizes the key
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spectroscopic values for Cy7.5 carboxylic acid derivatives. It is important to note that the molar

extinction coefficient for the TEA salt form is expected to be virtually identical to the free

carboxylic acid form, as the counter-ion does not significantly impact the electronic transitions

of the chromophore.

Parameter Value Solvent Source

Molar Extinction

Coefficient (ε)
223,000 M⁻¹cm⁻¹

Organic Solvents

(e.g., DMSO, DMF)
[1][2]

Molar Extinction

Coefficient (ε)
250,000 M⁻¹cm⁻¹ DMSO [3]

Absorption Maximum

(λmax)
~788 nm Not Specified [1][2]

Emission Maximum

(λem)
~808 nm Not Specified [1][2]

Note: Variations in the molar extinction coefficient can arise from different measurement

conditions and instrumentation.

Experimental Protocol: Determination of Molar
Extinction Coefficient
The following is a detailed methodology for the experimental determination of the molar

extinction coefficient of Cy7.5-COOH TEA. This protocol is based on standard

spectrophotometric techniques for cyanine dyes.

Objective: To determine the molar extinction coefficient (ε) of Cy7.5-COOH TEA in a specified

solvent at its maximum absorption wavelength (λmax).

Materials:

Cy7.5-COOH TEA

Spectroscopy-grade Dimethyl Sulfoxide (DMSO)
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Calibrated analytical balance

Volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

Calibrated micropipettes

Quartz cuvettes (1 cm path length)

UV-Vis spectrophotometer

Procedure:

Preparation of a Stock Solution:

Accurately weigh a small amount (e.g., 1 mg) of Cy7.5-COOH TEA using an analytical

balance.

Dissolve the weighed dye in a precise volume of DMSO to create a stock solution of a

known concentration (e.g., 1 mg/mL). Ensure complete dissolution.

Preparation of Dilutions:

Perform a series of serial dilutions of the stock solution using DMSO to prepare working

solutions of varying concentrations. The final concentrations should yield absorbance

values in the linear range of the spectrophotometer (typically 0.1 to 1.0).

Spectrophotometric Measurement:

Set the spectrophotometer to scan a wavelength range that includes the expected

absorption maximum (e.g., 700 nm to 850 nm).

Use a quartz cuvette filled with DMSO as the blank to zero the instrument.

Measure the absorbance spectrum for each dilution.

Identify the wavelength of maximum absorbance (λmax).

Data Analysis:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15598406/docs?utm_src=pdf-body#in-depth-technical-guide-molar-extinction-coefficient-of-cy7-5-cooh-tea
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598406?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Record the absorbance value at λmax for each concentration.

Plot a graph of absorbance at λmax versus concentration (in mol/L).

According to the Beer-Lambert law (A = εcl), the slope of this graph will be the molar

extinction coefficient (ε) since the path length (l) is 1 cm.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the molar extinction

coefficient of Cy7.5-COOH TEA.
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Workflow for Molar Extinction Coefficient Determination

Preparation

Measurement

Analysis

Weigh Cy7.5-COOH TEA

Prepare Stock Solution in DMSO

Create Serial Dilutions

Blank Spectrophotometer with DMSO

Measure Absorbance Spectra

Identify λmax

Plot Absorbance vs. Concentration

Calculate ε from Slope

Molar Extinction
Coefficient (ε)

Click to download full resolution via product page
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Caption: A flowchart of the key steps in the experimental determination of the molar extinction

coefficient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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